molecular formula C11H11NO2S B8330092 5-(3,4-Dimethylphenyl)thiazolidine-2,4-dione

5-(3,4-Dimethylphenyl)thiazolidine-2,4-dione

Cat. No. B8330092
M. Wt: 221.28 g/mol
InChI Key: FAJPVOZAECWTPO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-(3,4-Dimethylphenyl)thiazolidine-2,4-dione is a useful research compound. Its molecular formula is C11H11NO2S and its molecular weight is 221.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C11H11NO2S

Molecular Weight

221.28 g/mol

IUPAC Name

5-(3,4-dimethylphenyl)-1,3-thiazolidine-2,4-dione

InChI

InChI=1S/C11H11NO2S/c1-6-3-4-8(5-7(6)2)9-10(13)12-11(14)15-9/h3-5,9H,1-2H3,(H,12,13,14)

InChI Key

FAJPVOZAECWTPO-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=C(C=C1)C2C(=O)NC(=O)S2)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

2.26 g of ethyl α-chloro-α-(3,4-dimethylphenyl)acetate and 910 mg of thiourea, in 15 ml of ethylene glycol monoethyl ether, are stirred under reflux for 2 hours. Then, 1 ml of concentrated HCl is added and the mixture is further heated under reflux for 3.5 hours. After cooling, water is added and extraction is carried out with ethyl acetate. The extract is washed with water and dried (MgSO4). After the solvent is distilled off, column chromatography is carried out on the oily residue with 100 g of silica gel. The eluate with chloroform-ethyl acetate (5:1) yields crystals of 5-(3,4-dimethylphenyl)thiazolidine-2,4-dione 1.32 g (60%). Recrystallization from cyclohexane-ethyl acetate gives colorless prisms, m.p. 121°-122° C.
Quantity
2.26 g
Type
reactant
Reaction Step One
Quantity
910 mg
Type
reactant
Reaction Step One
Quantity
15 mL
Type
solvent
Reaction Step One
Name
Quantity
1 mL
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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